Cas no 106555-99-1 (2-Butanol,1,1'-(nitrosoimino)bis-)

• Product Name: 2-Butanol,1,1'-(nitrosoimino)bis-
• CAS No: 106555-99-1
• MF: C₈H₁₈N₂O₃
• MW: 190.240122318268
• CID: 158979
• PubChem ID: 60150
• Update Time: 2025-04-19

2-Butanol,1,1'-(nitrosoimino)bis- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol,1,1'-(nitrosoimino)bis-
• N,N-bis(2-hydroxybutyl)nitrous amide
• 1,1'-(nitrosoimino)dibutan-2-ol
• AC1L1SNE
• Bis(2-hydroxybutyl)nitrosamine
• CCRIS 3216
• LS-46589
• DTXSID80910032
• nitrosobis(2-oxybutyl)amine
• 106555-99-1
• 2-BUTANOL, 1,1'-(NITROSOIMINO)BIS-

• Inchi： 1S/C8H18N2O3/c1-3-7(11)5-10(9-13)6-8(12)4-2/h7-8,11-12H,3-6H2,1-2H3
• InChI Key： MWHBHKQPXMHOEE-UHFFFAOYSA-N
• SMILES： OC(CC)CN(CC(CC)O)N=O

Computed Properties

• Exact Mass: 190.13184
• Monoisotopic Mass: 190.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.1A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.13
• Boiling Point: 370.8°Cat760mmHg
• Flash Point: 178°C
• Refractive Index: 1.494
• PSA: 73.13
• LogP: 0.51160